Cas no 89007-04-5 (2-Heptanone, 1-amino-, hydrochloride)

• Product Name: 2-Heptanone, 1-amino-, hydrochloride
• CAS No: 89007-04-5
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• CID: 616307
• PubChem ID: 13153549
• Update Time: 2025-04-19

2-Heptanone, 1-amino-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Heptanone, 1-amino-, hydrochloride
• 1-aminoheptan-2-one,hydrochloride
• SCHEMBL5378829
• 89007-04-5
• DTXSID80522558
• 1-Aminoheptan-2-one--hydrogen chloride (1/1)
• amino heptanone hydrochloride

• Inchi： 1S/C7H15NO.ClH/c1-2-3-4-5-7(9)6-8;/h2-6,8H2,1H3;1H
• InChI Key： QCIJCUWMGMTMNG-UHFFFAOYSA-N
• SMILES： Cl.O=C(CN)CCCCC

Computed Properties

• Exact Mass: 165.0920418g/mol
• Monoisotopic Mass: 165.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 81
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1Ų